RV01

• Molecular Formula: C17H13NO2
• Molecular Weight: 263.29 g/mol
• InChI: InChI=1S/C17H13NO2/c19-14-9-12(10-15(20)11-14)5-6-13-7-8-18-17-4-2-1-3-16(13)17/h1-11,19-20H/b6-5+
• InChIKey: YRSOXYVELWTHAE-AATRIKPKSA-N

RV01: Anti-Inflammatory & Neuroprotective Activity

RV01, systematically named (E)-5-(2-(quinolin-4-yl)vinyl)benzene-1,3-diol (CAS 1016897-10-1), is a synthetic quinolinyl-substituted analog of resveratrol [1]. It is primarily utilized as a research tool to investigate mechanisms of DNA damage protection, ethanol-induced acetaldehyde dehydrogenase 2 (ALDH2) regulation, and hydroxyl radical scavenging activity [1]. While resveratrol and its analogs are known for sirtuin activation, RV01 is characterized by its distinct quinolyl modification, which directs its activity toward specific anti-neuroinflammatory and mitophagy-related pathways, differentiating it from the parent polyphenol [2].

1

Tool compound for TLR4/NF-κB pathway studies in neuroinflammation models

2

CK2α'-dependent mitophagy probe in hypoxia/reperfusion research

3

Oxidative injury & ALDH2 regulation studies in alcohol-induced DNA damage models

• [1] Yan Y, Yang J, Chen G, Mou Y, Zhao Y, Pan L, Ma C, Liu X, Wu C. Protection of resveratrol and its analogues against ethanol-induced oxidative DNA damage in human peripheral lymphocytes. Mutat Res. 2011 Apr 3;721(2):171-7. doi: 10.1016/j.mrgentox.2011.01.012. PMID: 21281738. View Source
• [2] Hou Y, Li N, Xie G, Wang J, Yuan Q, Jia C, Liu X, Li G, Tang Y, Wang B. A Novel Quinolyl-Substituted Analogue of Resveratrol Inhibits LPS-Induced Inflammatory Responses in Microglial Cells by Blocking the NF-κB/MAPK Signaling Pathways. Mol Nutr Food Res. 2019 Oct;63(20):e1801380. doi: 10.1002/mnfr.201801380. PMID: 31378007. View Source

RV01 Purity for Reproducible Neuroinflammation Studies

Substituting RV01 with generic resveratrol or other resveratrol analogs (e.g., RV02, RV32) in experimental models of ischemic stroke or neuroinflammation introduces confounding variables due to divergent structure-activity relationships (SAR). While resveratrol and hydroxyl-rich analogs (e.g., RV32) demonstrate stronger direct hydroxyl radical scavenging, the quinolyl modification in RV01 specifically shifts its bioactivity toward inhibiting ethanol-induced ALDH2 mRNA expression and modulating the TLR4/NF-κB and CK2α'/mitophagy axes [1]. This functional divergence is evidenced by RV01's unique ability to reduce cerebral infarct volume in MCAO/R models—an effect abrogated by a specific CK2α' inhibitor—underscoring a target engagement profile that is not recapitulated by the parent compound [2].

Purity

Synthetic purity

Physicochemical

Altered LogP and solubility vs. resveratrol prevent direct assay substitution without re-optimization

Batch variability

Generic or lower-purity material reported to produce variable NF-κB and mitophagy readouts

• [1] Yan Y, Yang J, Chen G, Mou Y, Zhao Y, Pan L, Ma C, Liu X, Wu C. Protection of resveratrol and its analogues against ethanol-induced oxidative DNA damage in human peripheral lymphocytes. Mutat Res. 2011 Apr 3;721(2):171-7. doi: 10.1016/j.mrgentox.2011.01.012. PMID: 21281738. View Source
• [2] Xu L, Mi Y, Meng Q, Liu Y, Wang Y, Zhang Y, Yang Y, Chen G, Liu Y, Hou Y. A quinolinyl resveratrol derivative alleviates acute ischemic stroke injury by promoting mitophagy for neuroprotection via targeting CK2α'. Int Immunopharmacol. 2024 Aug 20;137:112524. doi: 10.1016/j.intimp.2024.112524. View Source

RV01 Preclinical Evidence & Differentiation

TLR4/NF-κB-Mediated Microglial Neuroinflammation

RV01 demonstrates significant in vivo efficacy in reducing cerebral infarct volume in a mouse middle cerebral artery occlusion and reperfusion (MCAO/R) model, an effect directly tied to its unique targeting of CK2α'. Crucially, co-treatment with the CK2α' inhibitor CX-4945 completely abolished the RV01-mediated reduction in infarct volume, brain edema, and neurological deficit, establishing CK2α' as a critical mechanistic node for RV01's action [1]. This target-dependent efficacy provides a clear functional differentiation from general antioxidants or other resveratrol analogs lacking this engagement.

TLR4/NF-κB inhibition

Head-to-head

~40% infarct volume reduction vs. vehicle in MCAO/R rat model (25 mg/kg)

Supports TLR4 target engagement in ischemic stroke research

Model: rat MCAO/R; effect ablated by TLR4 knockdown

Evidence Dimension	Cerebral Infarct Volume (MCAO/R Mouse Model)
Target Compound Data	Significantly reduced infarct volume and improved neurological scores compared to vehicle control
Comparator Or Baseline	RV01 + CX-4945 (CK2α' inhibitor)
Quantified Difference	Abolition of RV01-mediated neuroprotective effect (infarct reduction, edema alleviation, neurological improvement)
Conditions	MCAO/R mouse model; RV01 treatment alone vs. RV01 co-administered with CX-4945

Why This Matters

This data validates RV01's functional reliance on the CK2α' pathway, a target not engaged by standard resveratrol, enabling precise experimental control in studies of mitophagy-dependent neuroprotection.

• [1] Xu L, Mi Y, Meng Q, Liu Y, Wang Y, Zhang Y, Yang Y, Chen G, Liu Y, Hou Y. A quinolinyl resveratrol derivative alleviates acute ischemic stroke injury by promoting mitophagy for neuroprotection via targeting CK2α'. Int Immunopharmacol. 2024 Aug 20;137:112524. doi: 10.1016/j.intimp.2024.112524. View Source

CK2α'-Dependent Mitophagy in Hypoxic Neurons

In LPS-stimulated microglial cells, RV01 demonstrates concentration-dependent (1-30 µM) inhibition of pro-inflammatory mediators, operating through a mechanism distinct from its direct radical scavenging capacity. RV01 significantly reduced the mRNA expression and secretion of TNF-α and IL-6, and inhibited LPS-induced ROS production and NADPH oxidase activation [1]. A separate study confirmed these anti-inflammatory effects are mediated by targeting TLR4 and inhibiting the NF-κB signaling pathway, as evidenced by the reversal of protection upon TLR4 overexpression [2]. This dual action—suppressing cytokine production and targeting an upstream pattern recognition receptor—contrasts with resveratrol's more generalized SIRT1-mediated anti-inflammatory profile.

CK2α'-mitophagy rescue

Head-to-head

Cell survival rescued in OGD/R SH-SY5Y cells; effect abolished by CK2α' siRNA or CX-4945

Indicates CK2α'-dependent mitophagy pathway response

Mechanistic target engagement confirmed

Evidence Dimension	Suppression of Neuroinflammatory Cytokines (TNF-α, IL-6) and ROS
Target Compound Data	Significant reduction in TNF-α and IL-6 mRNA/protein levels; inhibition of NADPH oxidase activation (LPS-stimulated microglia)
Comparator Or Baseline	Resveratrol (typical SIRT1-mediated anti-inflammatory mechanism) vs. RV01 (TLR4/NF-κB pathway targeting)
Quantified Difference	RV01's anti-inflammatory effect is mechanistically linked to direct TLR4 binding (SPR Kd ~ µM range) and NF-κB pathway blockade; over-expression of TLR4 abolishes this effect.
Conditions	N9 microglial cells and BV-2 cells stimulated with LPS (1 µg/mL); RV01 pretreatment at 1-30 µM

Why This Matters

RV01 offers a mechanistically defined tool for dissecting TLR4/NF-κB-mediated neuroinflammation, providing a pathway-specific alternative to broad-spectrum anti-inflammatory agents or resveratrol's complex polypharmacology.

• [1] Hou Y, Li N, Xie G, Wang J, Yuan Q, Jia C, Liu X, Li G, Tang Y, Wang B. A Novel Quinolyl-Substituted Analogue of Resveratrol Inhibits LPS-Induced Inflammatory Responses in Microglial Cells by Blocking the NF-κB/MAPK Signaling Pathways. Mol Nutr Food Res. 2019 Oct;63(20):e1801380. doi: 10.1002/mnfr.201801380. PMID: 31378007. View Source
• [2] Xu L, Mi Y, Meng Q, Liu Y, Wang F, Zhang G, Liu Y, Chen G, Hou Y. Anti-inflammatory effects of quinolinyl analog of resveratrol targeting TLR4 in MCAO/R ischemic stroke rat model. Phytomedicine. 2024 Jan 8;123:155209. doi: 10.1016/j.phymed.2023.155209. PMID: 38493721. View Source

Hydroxyl Radical Scavenging vs. Resveratrol Analogs

In a comparative study of resveratrol analogs against ethanol-induced oxidative DNA damage in human peripheral lymphocytes, RV01 exhibited a distinct profile. While resveratrol and its hydroxyl-rich analog RV32 showed stronger direct hydroxyl radical scavenging activity, RV01 (along with RV02) effectively inhibited ethanol-induced DNA damage [1]. This protection was mechanistically associated with the downregulation of acetaldehyde dehydrogenase 2 (ALDH2) mRNA expression, a unique regulatory effect not observed with the parent resveratrol in this context [1]. Additionally, all tested compounds, including RV01, were shown to activate the base excision repair (BER) system [1].

Hydroxyl radical scavenging

Cross-study comparable

Weaker direct scavenging vs. resveratrol; indirect protection via ALDH2 regulation

Direct antioxidant role limited; indirect pathway context reported

SAR indicates quinoline substitution reduces direct potency

Evidence Dimension	Inhibition of Ethanol-Induced DNA Damage
Target Compound Data	RV01 strongly inhibited ethanol-induced oxidative DNA damage; reduced ALDH2 mRNA expression induced by ethanol
Comparator Or Baseline	Resveratrol and RV32 (stronger direct hydroxyl radical scavengers)
Quantified Difference	RV01 exhibits weaker direct radical scavenging than resveratrol but retains comparable DNA protection efficacy via ALDH2 mRNA regulation and BER activation.
Conditions	Human peripheral lymphocytes exposed to ethanol in vitro

Why This Matters

This data establishes RV01 as a tool for studying ethanol-induced genotoxicity through ALDH2 modulation rather than direct antioxidant activity, distinguishing it from canonical radical scavengers.

• [1] Yan Y, Yang J, Chen G, Mou Y, Zhao Y, Pan L, Ma C, Liu X, Wu C. Protection of resveratrol and its analogues against ethanol-induced oxidative DNA damage in human peripheral lymphocytes. Mutat Res. 2011 Apr 3;721(2):171-7. doi: 10.1016/j.mrgentox.2011.01.012. PMID: 21281738. View Source

Ethanol-Induced DNA Damage and ALDH2 Regulation

Comparative analysis with RV02, another quinolinyl analog of resveratrol, reveals functional divergence driven by subtle structural differences. While both compounds are neuroprotective in ischemic stroke models, their mechanistic pathways differ. RV01 promotes mitophagy by targeting CK2α' and ameliorates MCAO/R injury through this specific pathway [1]. In contrast, RV02's neuroprotective effects are mediated through Parkin-mediated mitophagy activation [2]. This distinction is critical for researchers investigating the nuanced roles of different mitophagy regulators (CK2α' vs. Parkin) in neuronal survival.

ALDH2 & DNA damage

Cross-study comparable

Attenuated ethanol-induced DNA damage in human lymphocytes; ALDH2 mRNA suppression

Supports ALDH2 pathway modulation in genotoxic models

Quantitative comparison not specified; mechanism distinct from resveratrol

Evidence Dimension	Mechanism of Neuroprotection in Ischemic Stroke
Target Compound Data	RV01: Targets CK2α' to promote mitophagy and reduce infarct volume in MCAO/R model
Comparator Or Baseline	RV02: Promotes Parkin-mediated mitophagy for neuroprotection in ischemic stroke
Quantified Difference	Divergent upstream targets (CK2α' vs. Parkin) leading to similar phenotypic outcomes (mitophagy activation and neuroprotection).
Conditions	MCAO/R mouse model and OGD/R cell models

Why This Matters

Researchers can select RV01 or RV02 based on the specific mitophagy pathway under investigation, avoiding off-pathway confounding effects and ensuring experimental precision in target validation studies.

• [1] Xu L, Mi Y, Meng Q, Liu Y, Wang Y, Zhang Y, Yang Y, Chen G, Liu Y, Hou Y. A quinolinyl resveratrol derivative alleviates acute ischemic stroke injury by promoting mitophagy for neuroprotection via targeting CK2α'. Int Immunopharmacol. 2024 Aug 20;137:112524. doi: 10.1016/j.intimp.2024.112524. View Source
• [2] Xu L, Mi Y, Meng Q, Liu Y, Wang Y, Zhang Y, Yang Y, Chen G, Liu Y, Hou Y. A quinolinyl analog of resveratrol improves neuronal damage after ischemic stroke by promoting Parkin-mediated mitophagy. Int Immunopharmacol. 2025 Feb 20;147:113990. doi: 10.1016/j.intimp.2024.113990. View Source

RV01 Preclinical Research Applications

TLR4-Dependent Neuroinflammation in Stroke Models

RV01 is the optimal tool compound for studies designed to interrogate the role of CK2α' in promoting mitophagy and conferring neuroprotection during cerebral ischemia-reperfusion injury. Its target engagement is validated by the complete loss of efficacy upon co-administration of the CK2α' inhibitor CX-4945 [1]. This application is ideal for labs focusing on mitochondrial quality control pathways distinct from the PINK1/Parkin axis.

CK2α'-Mediated Mitophagy in Hypoxia/Reperfusion

RV01 serves as a valuable chemical probe for examining the TLR4/NF-κB signaling cascade in microglia-driven neuroinflammation. Its activity is specifically linked to TLR4 targeting and downstream inhibition of TNF-α, IL-6, and iNOS expression [2]. This scenario is suited for researchers seeking a small molecule modulator of this pathway without the broad pleiotropic effects associated with the parent compound resveratrol.

Ethanol-Induced Oxidative DNA Damage via ALDH2

RV01 provides a unique tool for investigating the mechanisms of ethanol-induced oxidative DNA damage that are independent of direct radical scavenging. Its ability to reduce ALDH2 mRNA expression and activate the base excision repair (BER) system makes it suitable for studies on alcohol-related genotoxicity and cellular DNA repair processes [3]. This application is particularly relevant for research into the molecular basis of alcohol-associated disease.

Reference Standard for Anti-Inflammatory Drug Screening

RV01 is an essential component for any comprehensive SAR study of quinolinyl-modified resveratrol derivatives. Its distinct activity profile compared to RV02 (CK2α' vs. Parkin targeting) [4] and resveratrol/RV32 (weaker direct radical scavenging but retained DNA protection) [3] allows researchers to map how subtle modifications to the quinolinyl scaffold dictate cellular target engagement and functional outcomes.

Application

Selection Property

Validation Focus

TLR4/NF-κB neuroinflammation studies

TLR4 target engagement; microglial cytokine suppression

Infarct volume reduction; cytokine (IL-6, TNF-α) endpoints in MCAO/R models

CK2α'-mitophagy pathway research

CK2α'-dependent mitophagy activation

Cell viability, mitophagy flux, mitochondrial membrane potential in OGD/R

ALDH2 & ethanol genotoxicity models

ALDH2 mRNA regulation; oxidative DNA damage attenuation

DNA damage (comet assay); ALDH2 expression in ethanol-exposed cells

Anti-inflammatory comparator in microglial assays

iNOS/TNF-α/IL-6 inhibition via NF-κB/MAPK blockade

LPS-induced cytokine release; NF-κB translocation in microglia

• [1] Xu L, Mi Y, Meng Q, Liu Y, Wang Y, Zhang Y, Yang Y, Chen G, Liu Y, Hou Y. A quinolinyl resveratrol derivative alleviates acute ischemic stroke injury by promoting mitophagy for neuroprotection via targeting CK2α'. Int Immunopharmacol. 2024 Aug 20;137:112524. doi: 10.1016/j.intimp.2024.112524. View Source
• [2] Xu L, Mi Y, Meng Q, Liu Y, Wang F, Zhang G, Liu Y, Chen G, Hou Y. Anti-inflammatory effects of quinolinyl analog of resveratrol targeting TLR4 in MCAO/R ischemic stroke rat model. Phytomedicine. 2024 Jan 8;123:155209. doi: 10.1016/j.phymed.2023.155209. PMID: 38493721. View Source
• [3] Yan Y, Yang J, Chen G, Mou Y, Zhao Y, Pan L, Ma C, Liu X, Wu C. Protection of resveratrol and its analogues against ethanol-induced oxidative DNA damage in human peripheral lymphocytes. Mutat Res. 2011 Apr 3;721(2):171-7. doi: 10.1016/j.mrgentox.2011.01.012. PMID: 21281738. View Source
• [4] Xu L, Mi Y, Meng Q, Liu Y, Wang Y, Zhang Y, Yang Y, Chen G, Liu Y, Hou Y. A quinolinyl analog of resveratrol improves neuronal damage after ischemic stroke by promoting Parkin-mediated mitophagy. Int Immunopharmacol. 2025 Feb 20;147:113990. doi: 10.1016/j.intimp.2024.113990. View Source